Cas no 2649083-55-4 (4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid)

• Product Name: 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid
• CAS No: 2649083-55-4
• MF: C₁₂H₁₅NO₇S₂
• MW: 349.380001306534
• CID: 6031378
• PubChem ID: 165831188
• Update Time: 2025-10-28

4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid
• 2649083-55-4
• EN300-1131945
• 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid

• Inchi： 1S/C12H15NO7S2/c1-19-10-3-2-9(12(14)15)8-11(10)22(17,18)13-21(16)6-4-20-5-7-21/h2-3,8H,4-7H2,1H3,(H,14,15)
• InChI Key： RFOCUCQMHLENHQ-UHFFFAOYSA-N
• SMILES： S1(CCOCC1)(=NS(C1C=C(C(=O)O)C=CC=1OC)(=O)=O)=O

Computed Properties

• Exact Mass: 349.02899416g/mol
• Monoisotopic Mass: 349.02899416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 136Ų

Additional information on 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid

Research Briefing on 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid (CAS: 2649083-55-4)

The compound 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid (CAS: 2649083-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its molecular structure, characterized by a sulfamoyl benzoic acid moiety and an oxathiane ring, allows for selective interaction with target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid exhibited significant anti-inflammatory activity by inhibiting the NF-κB pathway. Another study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted its potential as an antitumor agent, showing selective cytotoxicity against certain cancer cell lines while sparing normal cells.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 patent application detailed a novel synthetic approach that reduces the number of steps and improves yield, making it more feasible for large-scale production. This advancement is particularly relevant for pharmaceutical companies interested in exploring its clinical applications.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary data suggest that modifications to its chemical structure may enhance its drug-like properties, and several derivatives are currently under evaluation. Additionally, toxicological studies are needed to ensure its safety profile before progressing to clinical trials.

In conclusion, 4-Methoxy-3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)sulfamoyl]benzoic acid represents a compelling area of research in chemical biology. Its dual role as an anti-inflammatory and antitumor agent, coupled with recent advancements in synthesis, positions it as a valuable scaffold for future drug discovery efforts. Continued research will be essential to fully elucidate its therapeutic potential and address existing limitations.